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Introduction

Flavanthrone (C.I. Vat Yellow 1, C.I. 70600) is a high-performance anthraguinone vat dye
prized for its brilliant yellow hue and exceptional fastness properties on cellulosic fibers such as
cotton.[1] In its solid form, flavanthrone is a water-insoluble pigment.[1] Its application as a
textile dye is contingent upon a chemical reduction process known as "vatting,” which converts
the insoluble pigment into a water-soluble leuco form with a high affinity for cotton fibers.
Subsequent oxidation regenerates the original insoluble dye, mechanically trapping it within the
fiber matrix. This unique application method imparts outstanding resistance to washing, light,
and various chemical treatments, making flavanthrone a preferred choice for textiles requiring
high durability.

Chemical and Physical Properties

Flavanthrone is an organic compound with the chemical formula C2sH12N202 and a molecular
weight of 408.41 g/mol .[1] It presents as a yellow to orange crystalline solid and is insoluble in
water but soluble in concentrated sulfuric acid.[1]

Table 1: Chemical Identification of Flavanthrone
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Identifier Value
Chemical Name Flavanthrone
C.l. Name Vat Yellow 1
C.I. Number 70600

CAS Number 475-71-8
Molecular Formula C2sH12N202
Molecular Weight 408.41 g/mol

The Vat Dyeing Mechanism

The application of flavanthrone as a vat dye is a multi-step process involving a redox reaction.
The core principle is the reversible reduction of the carbonyl groups in the flavanthrone
molecule to hydroxyl groups, rendering the molecule water-soluble.

Reduction (Vatting)

In an alkaline medium, typically a solution of sodium hydroxide, a strong reducing agent such
as sodium hydrosulfite (Na2S20a4) is used to convert the insoluble flavanthrone into its soluble
sodium salt, the leuco-vat dye. This vatted form has a substantive affinity for cellulosic fibers.
The reduction potential required for anthraquinone vat dyes like flavanthrone is generally in
the range of -800 to -1000 mV.

Dyeing
The textile substrate, typically cotton, is immersed in the vat liquor containing the soluble leuco-

flavanthrone. The dye molecules penetrate the amorphous regions of the cellulose fibers and
are adsorbed.

Oxidation

Following the dyeing phase, the fabric is treated with an oxidizing agent, or simply exposed to
atmospheric oxygen. This step reverses the reduction, converting the soluble leuco form back
into the insoluble flavanthrone pigment. This in-situ pigment formation within the fiber structure
is the key to the exceptional fastness of vat dyes.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b036509?utm_src=pdf-body
https://www.benchchem.com/product/b036509?utm_src=pdf-body
https://www.benchchem.com/product/b036509?utm_src=pdf-body
https://www.benchchem.com/product/b036509?utm_src=pdf-body
https://www.benchchem.com/product/b036509?utm_src=pdf-body
https://www.benchchem.com/product/b036509?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Soaping

A final soaping step at or near boiling is crucial to remove any loosely adhering surface dye
particles and to stabilize the dye within the fiber. This treatment also helps in the crystallization
of the dye molecules, which can lead to a slight color shift and improvement in overall fastness.

Experimental Protocols

The following sections provide detailed methodologies for the application of flavanthrone as a
vat dye to cotton fabric in a laboratory setting.

Pretreatment of Cotton Fabric

To ensure uniform and optimal dye uptake, the cotton fabric must be thoroughly pretreated to
remove impurities such as waxes, pectins, and sizing agents.

Protocol 1: Scouring of Cotton Fabric
e Prepare a scouring bath with a liquor-to-goods ratio of 20:1.
e Add the following to the bath:

o Sodium hydroxide (2-3 g/L)

o Soda ash (1-2 g/L)

o Wetting agent (1 g/L)

Immerse the cotton fabric in the bath and heat to 90-100°C.

Maintain the temperature for 60 minutes with occasional stirring.

Rinse the fabric thoroughly with hot water, followed by cold water until the pH is neutral.

Dry the scoured fabiric.

Vat Dyeing of Cotton with Flavanthrone

This protocol describes an exhaust dyeing method.
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Protocol 2: Exhaust Dyeing of Cotton with C.I. Vat Yellow 1

e Vatting:

[¢]

Prepare a stock solution of flavanthrone (e.g., 10 g/L).
o In a separate vessel, prepare the vatting liquor with a liquor-to-goods ratio of 20:1.

o Add a wetting agent (e.g., 1 g/L) and a sequestering agent (e.g., 2 g/L) to the water at
40°C.

o Add the required amount of flavanthrone stock solution and stir for 5 minutes.
o Add two-thirds of the required sodium hydroxide (e.g., 12 g/L total) and stir for 5 minutes.
o Raise the temperature to 60-70°C at a rate of 2-3°C per minute.

o Add the sodium hydrosulfite (e.g., 10-15 g/L) and the remaining one-third of the sodium
hydroxide.

o Allow the vatting to proceed for 15 minutes at 50°C.[2] The solution should turn a distinct
color, indicating the formation of the leuco-vat.

e Dyeing:
o Introduce the pre-wetted, scoured cotton fabric into the dyebath.

o Continue the dyeing process for 40-60 minutes at 60°C, ensuring the fabric remains fully
immersed and is agitated periodically.[2][3]

o Monitor the reducing conditions of the bath using a vat-sensitive test paper.
e Rinsing:
o Remove the fabric from the dyebath and squeeze out excess liquor.
o Rinse thoroughly with cold water to remove unexhausted leuco dye and excess chemicals.

e Oxidation:
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o Expose the rinsed fabric to atmospheric oxygen by hanging it in the air, or for a more
controlled process, treat it in a bath containing an oxidizing agent.

o For chemical oxidation, prepare a bath with 0.5-1.0 g/L of hydrogen peroxide (35%) at 30-
50°C.[3]

o Immerse the fabric for 10 minutes.[3]
e Soaping:

Prepare a soaping bath containing 1.0-2.0 g/L of a suitable detergent and 1.0-2.0 g/L of
soda ash.[3]

[e]

Treat the oxidized fabric in this bath at 95-100°C for 10-15 minutes.[3]

[e]

o

Rinse the fabric thoroughly with hot and then cold water.

[¢]

Dry the final dyed fabric.

Performance and Fastness Properties

Flavanthrone is renowned for its excellent fastness properties, which are critical for high-
performance textiles. The following table summarizes the typical fastness ratings for C.I. Vat
Yellow 33, a closely related or identical dye, on cotton.

Table 2: Fastness Properties of Flavanthrone (C.I. Vat Yellow 33) on Cotton
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Fastness Property Test Standard Rating
Light Fastness (Xenon Arc) ISO 105-B02 6-7[4][5][6]
Wash Fastness (Color

Change) ISO 105-C06 5[4][5]
Wash Fastness (Staining) ISO 105-C06 5[4][5]
Crocking Fastness (Dry) ISO 105-X12 4-5[4]
Crocking Fastness (Wet) ISO 105-X12 4-5[4]
Chlorine Bleach Fastness ISO 105-NO1 5[4]
Ironing Fastness ISO 105-X11 3-4[4][5]
Mercerized Fastness ISO 105-X04 5[4]
Oxygen Bleach Fastness ISO 105-C09 4-5[4]

Note: Fastness is rated on a scale of 1 to 5 for washing, crocking, and other wet tests, with 5
representing the best performance. Light fastness is rated on the Blue Wool Scale from 1 to 8,
with 8 being the highest.

Visualizations
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The chemical transformation of flavanthrone during the vat dyeing process is central to its

application.
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Caption: Redox transformation of flavanthrone.
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Experimental Workflow

The following diagram illustrates the key stages in the exhaust dyeing of cotton with
flavanthrone.
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Caption: Exhaust dyeing workflow for flavanthrone.
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Conclusion

Flavanthrone's role as a vat dye is defined by its chemical structure, which allows for a
reversible reduction-oxidation process, and its exceptional fastness properties on cellulosic
fibers. The technical details provided in this guide, from the underlying chemical principles to
specific experimental protocols and performance data, offer a comprehensive resource for
researchers and scientists. The high durability of flavanthrone-dyed textiles makes it a
valuable colorant for applications where longevity and resistance to environmental factors are
paramount. Further research could explore more sustainable reducing agents and optimized
dyeing processes to enhance the environmental profile of this otherwise high-performing dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b036509?utm_src=pdf-body
https://www.benchchem.com/product/b036509?utm_src=pdf-body
https://www.benchchem.com/product/b036509?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/flavanthrone-dic4366.html
https://www.textilecoach.net/post/dyeing-of-cotton-material-with-vat-dyes-lab-manual
https://textiletrainer.com/vat-dyeing-process-for-cotton-fabric/
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_C_I_Vat_Yellow_33_s_Fastness_Properties_Against_Industry_Benchmarks.pdf
https://www.benchchem.com/pdf/A_Comparative_Performance_Analysis_C_I_Vat_Yellow_33_Versus_C_I_Reactive_Yellow_Dyes.pdf
https://www.benchchem.com/pdf/Light_fastness_and_wash_fastness_of_C_I_Vat_Yellow_33.pdf
https://www.benchchem.com/product/b036509#flavanthrone-s-role-as-a-vat-dye
https://www.benchchem.com/product/b036509#flavanthrone-s-role-as-a-vat-dye
https://www.benchchem.com/product/b036509#flavanthrone-s-role-as-a-vat-dye
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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